Triisooctyl trimellitate
Triisooctyl trimellitate
Brand Name:
Vulcanchem
CAS No.:
27251-75-8
VCID:
VC21252093
InChI:
InChI=1S/C33H54O6/c1-25(2)16-10-7-13-21-37-31(34)28-19-20-29(32(35)38-22-14-8-11-17-26(3)4)30(24-28)33(36)39-23-15-9-12-18-27(5)6/h19-20,24-27H,7-18,21-23H2,1-6H3
SMILES:
CC(C)CCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCC(C)C)C(=O)OCCCCCC(C)C
Molecular Formula:
C33H54O6
Molecular Weight:
546.8 g/mol
Triisooctyl trimellitate
CAS No.: 27251-75-8
Cat. No.: VC21252093
Molecular Formula: C33H54O6
Molecular Weight: 546.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 27251-75-8 |
|---|---|
| Molecular Formula | C33H54O6 |
| Molecular Weight | 546.8 g/mol |
| IUPAC Name | tris(6-methylheptyl) benzene-1,2,4-tricarboxylate |
| Standard InChI | InChI=1S/C33H54O6/c1-25(2)16-10-7-13-21-37-31(34)28-19-20-29(32(35)38-22-14-8-11-17-26(3)4)30(24-28)33(36)39-23-15-9-12-18-27(5)6/h19-20,24-27H,7-18,21-23H2,1-6H3 |
| Standard InChI Key | WDRCVXGINNJWPH-UHFFFAOYSA-N |
| SMILES | CC(C)CCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCC(C)C)C(=O)OCCCCCC(C)C |
| Canonical SMILES | CC(C)CCCCCOC(=O)C1=CC(=C(C=C1)C(=O)OCCCCCC(C)C)C(=O)OCCCCCC(C)C |
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